Methyl 2-(6-aminopyridin-2-yl)acetate
Cat. No. B1454848
M. Wt: 166.18 g/mol
InChI Key: KRADSNMMTKSJQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206199B2
Procedure details
{6-[(diphenylmethylidene)amino]pyridin-2-yl}acetate (1.3 g, 3.93 mmol) was dissolved in 1:1 mixture of THF/water (20 mL) and treated with 4.5 mL of a 1N aqueous hydrochloric acid solution. The reaction was allowed to stir at ambient temperature for 30 minutes and then concentrated in vacuo. The crude residue was dissolved in DCM and washed with a saturated aqueous sodium bicarbonate solution. The organic layers were dried over sodium sulfate, filtered and concentrated to afford crude methyl (6-aminopyridin-2-yl)acetate which was used without further purification: LC/MS (M+H)+167.
Name
{6-[(diphenylmethylidene)amino]pyridin-2-yl}acetate
Quantity
1.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1(C(=[N:14][C:15]2[N:20]=[C:19]([CH2:21][C:22]([O-:24])=[O:23])[CH:18]=[CH:17][CH:16]=2)C2C=CC=CC=2)C=CC=CC=1.Cl.[CH2:26]1COCC1.O>>[NH2:14][C:15]1[N:20]=[C:19]([CH2:21][C:22]([O:24][CH3:26])=[O:23])[CH:18]=[CH:17][CH:16]=1 |f:2.3|
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Inputs
Step One
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Name
|
{6-[(diphenylmethylidene)amino]pyridin-2-yl}acetate
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|
Quantity
|
1.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C(C1=CC=CC=C1)=NC1=CC=CC(=N1)CC(=O)[O-]
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|
Name
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|
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Quantity
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20 mL
|
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Type
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reactant
|
|
Smiles
|
C1CCOC1.O
|
Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at ambient temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The crude residue was dissolved in DCM
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WASH
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Type
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WASH
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|
Details
|
washed with a saturated aqueous sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The organic layers were dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
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Smiles
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NC1=CC=CC(=N1)CC(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
